Cas no 2411247-66-8 (N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide)

• Product Name: N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide
• CAS No: 2411247-66-8
• MF: C₁₅H₁₄ClN₃O
• MW: 287.744162082672
• CID: 6335939
• PubChem ID: 165770837
• Update Time: 2025-10-21

N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide
• 2411247-66-8
• N-[3-(6-chloropyridazin-3-yl)phenyl]cyclobutanecarboxamide
• Z3268510189
• EN300-26619421

• Inchi： 1S/C15H14ClN3O/c16-14-8-7-13(18-19-14)11-5-2-6-12(9-11)17-15(20)10-3-1-4-10/h2,5-10H,1,3-4H2,(H,17,20)
• InChI Key： PPNCEHUKLQHUIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CC(=C2)NC(C2CCC2)=O)N=N1

Computed Properties

• Exact Mass: 287.0825398g/mol
• Monoisotopic Mass: 287.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.9Ų

Additional information on N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide

Recent Advances in the Study of N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide (CAS: 2411247-66-8)

N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide (CAS: 2411247-66-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane-carboxamide core and chloropyridazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to improve scalability, which is critical for its potential industrial application. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring reproducibility in subsequent studies.

Pharmacological evaluations have revealed that this compound exhibits notable activity in modulating specific biological targets. Preliminary in vitro studies indicate its efficacy in inhibiting certain enzymes or receptors, which could be leveraged for treating diseases such as cancer or inflammatory disorders. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability as a drug candidate.

In vivo studies using animal models have provided further insights into the compound's therapeutic potential. For instance, recent findings suggest that N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide demonstrates significant efficacy in reducing tumor growth in xenograft models, with minimal observed toxicity. These results underscore its potential as an anticancer agent, warranting further clinical evaluation.

Despite these promising findings, challenges remain in the development of N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed to optimize its therapeutic profile. Researchers are exploring various formulation strategies, including the use of nanoparticles or prodrug approaches, to enhance its delivery and efficacy.

In conclusion, N-3-(6-chloropyridazin-3-yl)phenylcyclobutanecarboxamide represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structure and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its mechanisms of action and to translate these findings into clinically viable therapies.